Cas no 1072945-99-3 (4-(Methylthio)-2-(trifluoromethyl)phenylboronic acid)

• Product Name: 4-(Methylthio)-2-(trifluoromethyl)phenylboronic acid
• CAS No: 1072945-99-3
• MF: C₈H₈BF₃O₂S
• MW: 236.019131660461
• MDL: MFCD09972107
• CID: 840030
• PubChem ID: 46738757
• Update Time: 2025-10-24

4-(Methylthio)-2-(trifluoromethyl)phenylboronic acid Chemical and Physical Properties

Names and Identifiers

• 3-Cyanophenylboronic acid
• 4-(Methylthio)-2-(trifluoromethyl)phenylboronic acid
• I04-2707
• 1072945-99-3
• AKOS015852453
• [4-(Methylsulfanyl)-2-(trifluoromethyl)phenyl]boronic acid
• SCHEMBL2562701
• (4-(methylthio)-2-(trifluoromethyl)phenyl)boronic acid
• CIDYXSCTMDUKPX-UHFFFAOYSA-N
• BS-25189
• CS-0176170
• D71528
• 4-(Methylthio)-2-(trifluoromethyl)phenylboronicacid
• [4-methylsulfanyl-2-(trifluoromethyl)phenyl]boronic acid
• MFCD09972107
• DTXSID60674408

• MDL： MFCD09972107
• Inchi： 1S/C8H8BF3O2S/c1-15-5-2-3-7(9(13)14)6(4-5)8(10,11)12/h2-4,13-14H,1H3
• InChI Key： CIDYXSCTMDUKPX-UHFFFAOYSA-N
• SMILES： S(C)C1C=CC(B(O)O)=C(C(F)(F)F)C=1

Computed Properties

• Exact Mass: 236.02900
• Monoisotopic Mass: 236.0290153g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 65.8Ų

Experimental Properties

• Density: 1.39±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Almost insoluble (0.099 g/l) (25 º C),
• PSA: 65.76000
• LogP: 1.10710

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on 4-(Methylthio)-2-(trifluoromethyl)phenylboronic acid

4-(Methylthio)-2-(trifluoromethyl)phenylboronic Acid: A Comprehensive Overview

The compound 4-(Methylthio)-2-(trifluoromethyl)phenylboronic acid (CAS No. 1072945-99-3) is a highly specialized boronic acid derivative that has garnered significant attention in the fields of organic synthesis and materials science. This compound is characterized by its unique structure, which combines a phenyl ring substituted with both a methylthio group and a trifluoromethyl group, along with a boronic acid functionality. The presence of these substituents imparts distinctive electronic and steric properties to the molecule, making it a valuable building block in various chemical transformations.

The methylthio group (-SMe) is known for its ability to modulate the electronic environment of the aromatic ring, enhancing reactivity in certain reactions. Meanwhile, the trifluoromethyl group (-CF3) introduces strong electron-withdrawing effects, which can influence the reactivity and stability of the compound. The combination of these groups on the phenyl ring creates a versatile platform for further functionalization. The boronic acid moiety, on the other hand, is highly reactive and is widely used in cross-coupling reactions, such as Suzuki-Miyaura couplings, which are pivotal in the construction of complex molecular architectures.

Recent advancements in organoboron chemistry have further highlighted the potential of 4-(Methylthio)-2-(trifluoromethyl)phenylboronic acid in synthesizing biologically active compounds and advanced materials. For instance, researchers have employed this compound as a key intermediate in the development of novel pharmaceutical agents targeting various disease states. Its ability to participate in diverse coupling reactions has enabled the creation of intricate molecular frameworks with tailored pharmacokinetic properties.

In addition to its role in drug discovery, this compound has found applications in materials science. The unique electronic properties imparted by the methylthio and trifluoromethyl groups make it an attractive candidate for use in the synthesis of advanced materials such as semiconductors and optoelectronic devices. Recent studies have demonstrated its utility in constructing highly efficient organic light-emitting diodes (OLEDs), where its electron-withdrawing and electron-donating groups contribute to enhanced device performance.

The synthesis of 4-(Methylthio)-2-(trifluoromethyl)phenylboronic acid typically involves multi-step processes that require precise control over reaction conditions to ensure high yields and purity. Modern synthetic methodologies often leverage catalytic systems and advanced purification techniques to achieve this goal. The compound's stability under various reaction conditions further underscores its suitability for large-scale applications.

In conclusion, 4-(Methylthio)-2-(trifluoromethyl)phenylboronic acid stands as a testament to the ingenuity of modern organic chemistry. Its unique structure, combined with its reactivity and versatility, positions it as an indispensable tool in both academic research and industrial applications. As ongoing research continues to uncover new avenues for its use, this compound is poised to play an even greater role in shaping the future of chemical innovation.